Cas no 7752-70-7 (Pyrimidine, 5-bromo-2,4-dimethoxy-6-methyl-)

• Product Name: Pyrimidine, 5-bromo-2,4-dimethoxy-6-methyl-
• CAS No: 7752-70-7
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• CID: 535914
• PubChem ID: 12357924
• Update Time: 2025-04-19

Pyrimidine, 5-bromo-2,4-dimethoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-bromo-2,4-dimethoxy-6-methyl-
• 5-bromo-2,4-dimethoxy-6-methylpyrimidine
• 7752-70-7
• SCHEMBL13485920
• CHEMBL388835
• AB55000
• DTXSID30493860

• Inchi： 1S/C7H9BrN2O2/c1-4-5(8)6(11-2)10-7(9-4)12-3/h1-3H3
• InChI Key： HLPQXHRLQNOZAL-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(N=C1C)OC)OC

Computed Properties

• Exact Mass: 231.98477
• Monoisotopic Mass: 231.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• PSA: 44.24